Cas no 2034370-70-0 (N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide)

2034370-70-0 structure
Product name:N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide
N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide
- N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzo[b]thiophene-2-carboxamide
- N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-benzothiophene-2-carboxamide
- F6524-5405
- AKOS026694617
- N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
- 2034370-70-0
-
- Inchi: 1S/C19H18N6OS/c26-19(15-11-13-5-1-2-6-14(13)27-15)20-12-18-22-21-16-7-8-17(23-25(16)18)24-9-3-4-10-24/h1-2,5-8,11H,3-4,9-10,12H2,(H,20,26)
- InChI Key: GKJLBSJPDYNOOG-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O
Computed Properties
- Exact Mass: 378.12628039g/mol
- Monoisotopic Mass: 378.12628039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 2.8
N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6524-5405-5μmol |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 5μmol |
$63.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-15mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F6524-5405-10μmol |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 10μmol |
$69.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-1mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 1mg |
$54.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-2mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 2mg |
$59.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-10mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 10mg |
$79.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-2μmol |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 2μmol |
$57.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-5mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 5mg |
$69.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-3mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 3mg |
$63.0 | 2023-09-05 | ||
Life Chemicals | F6524-5405-4mg |
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide |
2034370-70-0 | 4mg |
$66.0 | 2023-09-05 |
N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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